Cas no 2229553-77-7 (3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229553-77-7
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6443304
• PubChem ID: 165678079
• Update Time: 2025-06-25

3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid
• EN300-1997342
• 2229553-77-7

• Inchi： 1S/C10H12ClNO3/c1-10(2,8(13)9(14)15)6-4-3-5-7(11)12-6/h3-5,8,13H,1-2H3,(H,14,15)
• InChI Key： DWCODYSYXNPDTM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C)(C)C(C(=O)O)O)=N1

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid

3-(6-Chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic Acid: A Comprehensive Overview

3-(6-Chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229553-77-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid is C₁₁H₁₂ClNO₃, with a molecular weight of approximately 241.67 g/mol. The compound features a 6-chloropyridine moiety linked to a 2-hydroxy-3-methylbutanoic acid backbone. The presence of the chlorine atom and the hydroxyl group imparts unique chemical and biological properties to this molecule. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability. The chlorine atom, on the other hand, can influence the compound's lipophilicity and metabolic stability.

Synthesis Methods

The synthesis of 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid has been reported using various approaches. One common method involves the reaction of 6-chloropyridine-2-carbaldehyde with 2-hydroxy-3-methylbutanoic acid in the presence of a suitable catalyst. Another approach involves the condensation of 6-chloropyridine-2-carboxylic acid with 2-hydroxy-3-methylbutanamine followed by an oxidation step to form the final carboxylic acid product. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities

3-(6-Chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid has also shown neuroprotective properties. Research has indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have broader therapeutic applications beyond inflammation.

Clinical Trials and Research Advancements

The promising preclinical results of 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid have led to its evaluation in early-stage clinical trials. Preliminary data from these trials have shown that the compound is well-tolerated with a favorable safety profile. Ongoing studies are focused on optimizing dosing regimens and assessing efficacy in larger patient populations.

In recent years, there has been a growing interest in understanding the mechanisms underlying the biological activities of 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid. Advanced techniques such as molecular docking studies and gene expression analysis have provided insights into its interactions with target proteins and pathways. For instance, it has been shown to modulate key signaling pathways involved in inflammation and neuroprotection, such as NF-kB and Nrf2.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoic acid holds great promise for advancing our understanding of its therapeutic potential. Further studies are needed to fully elucidate its mechanisms of action and to explore its efficacy in treating various diseases. With continued efforts in preclinical and clinical research, this compound may emerge as a valuable addition to the arsenal of drugs used to combat inflammatory and neurological disorders.